Cas no 852167-32-9 (3-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione)

• Product Name: 3-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione
• CAS No: 852167-32-9
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 5980852
• PubChem ID: 4175296
• Update Time: 2025-06-03

3-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione
• 3-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)pentane-2,4-dione
• 2,4-Pentanedione, 3-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• 852167-32-9
• 3-{[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}pentane-2,4-dione
• 3-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]pentane-2,4-dione
• F0653-0566
• SR-01000131670-1
• AKOS024592449
• SR-01000131670

• Inchi： 1S/C22H20N4O3S/c1-13(27)20(14(2)28)30-22-25-24-21(18-12-23-19-7-5-4-6-17(18)19)26(22)15-8-10-16(29-3)11-9-15/h4-12,20,23H,1-3H3
• InChI Key： RHZKJHFIYWAIBC-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1N(C2=CC=C(OC)C=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1)C(=O)C

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 663.9±65.0 °C(Predicted)
• pka: 7.93±0.59(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione

3-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione

Introduction to CAS No 852167-32-9

The compound CAS No 852167-32-9, also known as 3-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}pentane-2,4-dione, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. The molecule combines elements of indole, triazole, and dione functionalities, making it a versatile compound for research and development.

Chemical Structure and Properties

The molecular structure of CAS No 852167-32-9 is characterized by a pentane backbone with two ketone groups at positions 2 and 4. The substituents on the pentane chain include a triazole ring system at position 3. This triazole ring is further substituted with an indole group at position 5 and a methoxyphenyl group at position 4. The presence of these functional groups imparts unique chemical properties to the compound.

Recent Research Findings

Recent studies have explored the potential of CAS No 852167-32_9 in various applications. For instance, researchers have investigated its role in drug delivery systems due to its ability to form stable complexes with other molecules. Additionally, the compound has shown promise in catalytic applications, where its triazole moiety acts as a catalyst for certain organic reactions.

Applications in Biotechnology

In the field of biotechnology, CAS No 852167_32_9 has been utilized as a scaffold for protein engineering. Its unique structure allows for the creation of novel protein variants with enhanced stability and functionality. This has significant implications for the development of therapeutic proteins and enzymes used in industrial processes.

Synthesis and Optimization

The synthesis of CAS No 852167_32_9 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

Future Prospects and Challenges

Despite its potential, the widespread adoption of CAS No 852167_32_9 faces several challenges. These include scalability issues in production and regulatory hurdles related to its use in pharmaceutical applications. However, ongoing research aims to address these challenges through innovative solutions.